5-(cyclopentylthio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-cyclopentylsulfanyl-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H23N3O2S/c1-4-7-11-10-18-15-13(14(11)23-12-8-5-6-9-12)16(21)20(3)17(22)19(15)2/h10,12H,4-9H2,1-3H3
• InChI Key: VCKRUIGVUIJDKV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SC3CCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

The compound “5-(cyclopentylthio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” belongs to the class of pyrido[2,3-d]pyrimidin-5-ones. Pyridopyrimidines have a broad spectrum of biological activity and are of great practical potential in the search for new biologically active compounds.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. Heating the latter with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H NMR spectrum in DMSO-d6 shows signals corresponding to the different types of protons present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its functional groups. For instance, the possible substitution of SMe and OBu groups in pyridopyrimidinones was explored using BnNH2.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the types of functional groups it contains. For instance, its 1H NMR spectrum in DMSO-d6 provides information about its chemical structure.

Scientific Research Applications

I have conducted a search for the scientific research applications of the compound known as “5-(cyclopentylthio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” and its alternative name “5-cyclopentylsulfanyl-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione”. Unfortunately, there is limited information available on the specific applications of this compound in scientific research.

However, related compounds within the pyrido[2,3-d]pyrimidine class have been studied for various applications in medicinal chemistry. . .

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications. Given the broad spectrum of biological activity associated with pyrido[2,3-d]pyrimidines, there is potential for the development of new biologically active compounds.